DSP-1053

• Molecular Formula: C26H32BrNO4
• Molecular Weight: 502.4 g/mol
• InChI: InChI=1S/C26H32BrNO4/c1-30-14-15-32-26-18-21(2-4-23(26)27)16-20-7-11-28(12-8-20)10-6-19-3-5-25-22(17-19)24(29)9-13-31-25/h2-5,17-18,20H,6-16H2,1H3
• InChIKey: ZSVLGHSNQJYODD-UHFFFAOYSA-N

DSP-1053: A Dual-Acting SERT Inhibitor and 5-HT1A Partial Agonist

DSP-1053 is a benzylpiperidine-derived small molecule developed by Sumitomo Dainippon Pharma as an antidepressant candidate. It functions as a potent serotonin transporter (SERT) inhibitor (Ki = 1.02 ± 0.06 nM) and concurrently exhibits partial agonistic activity at the 5-HT1A receptor (Ki = 5.05 ± 1.07 nM; intrinsic activity = 70.0 ± 6.3%) [1]. This dual pharmacological profile was rationally engineered from its predecessor SMP-304 to reduce CYP2D6-mediated metabolic liability while preserving – and enhancing – target engagement at both SERT and 5-HT1A receptors [2].

Target Profile SERT inhibition with 5-HT1A partial agonism (IA reported ~70%)

Metabolic Context Low CYP2D6 metabolic contribution reported; hepatic extraction ratio ~0.38

Study Fit Designed for rapid-onset antidepressant mechanism research and serotonergic pathway studies

• [1] Kato T, Matsumoto Y, Yamamoto M, et al. DSP-1053, a novel serotonin reuptake inhibitor with 5-HT1A partial agonistic activity, displays fast antidepressant effect with minimal undesirable effects in juvenile rats. Pharmacol Res Perspect. 2015;3(3):e00142. doi:10.1002/prp2.142 View Source
• [2] Yoshinaga H, Nishida T, Sasaki I, et al. Discovery of DSP-1053, a novel benzylpiperidine derivative with potent serotonin transporter inhibitory activity and partial 5-HT1A receptor agonistic activity. Bioorg Med Chem. 2018;26(8):1614-1627. doi:10.1016/j.bmc.2018.02.008 View Source

DSP-1053: Why Generic Substitution Fails

In-class substitution among serotonergic antidepressants is confounded by substantial heterogeneity in 5-HT1A receptor pharmacology. Conventional SSRIs such as paroxetine lack direct 5-HT1A receptor engagement, delaying therapeutic onset by 2–3 weeks due to autoreceptor-mediated negative feedback [1]. Vilazodone (a serotonin partial agonist reuptake inhibitor, or SPARI) combines SERT inhibition with 5-HT1A partial agonism but achieves distinct binding kinetics (SERT Ki ≈ 0.1 nM; 5-HT1A IC50 ≈ 0.2 nM) that produce a different clinical pharmacodynamic trajectory than DSP-1053 [2]. DSP-1053's molecular architecture – specifically the chroman-4-one substitution and 4-bromo-3-methoxyethoxy phenyl motif – confers a unique balance of SERT/5-HT1A affinity ratios and a low CYP2D6 metabolic contribution that is absent in both generic SSRIs and other SPARI-class agents [3].

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SSRI-class mismatch

Conventional SSRIs like paroxetine lack 5-HT1A partial agonism, which may alter onset-profile interpretation in behavioral models.

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SPARI kinetics differ

Vilazodone exhibits distinct SERT/5-HT1A binding kinetics; its pharmacodynamic study trajectory may not reproduce DSP-1053's profile.

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Unique metabolic signature

The chroman-4-one/4-bromo motif yields a SERT/5-HT1A ratio and low CYP2D6 liability not found in other SPARI-class agents.

• [1] Kato T, Matsumoto Y, Yamamoto M, et al. DSP-1053, a novel serotonin reuptake inhibitor with 5-HT1A partial agonistic activity, displays fast antidepressant effect with minimal undesirable effects in juvenile rats. Pharmacol Res Perspect. 2015;3(3):e00142. View Source
• [2] Dawson LA, Watson JM. Vilazodone: a 5-HT1A receptor agonist/serotonin transporter inhibitor for the treatment of affective disorders. CNS Neurosci Ther. 2009;15(2):107-117. doi:10.1111/j.1755-5949.2008.00067.x View Source
• [3] Yoshinaga H, Nishida T, Sasaki I, et al. Discovery of DSP-1053, a novel benzylpiperidine derivative with potent serotonin transporter inhibitory activity and partial 5-HT1A receptor agonistic activity. Bioorg Med Chem. 2018;26(8):1614-1627. View Source

DSP-1053: Quantitative Comparator Evidence

Enhanced SERT Binding Affinity vs. SMP-304

DSP-1053 was engineered from SMP-304 to improve SERT binding affinity while retaining 5-HT1A partial agonism. In human SERT radioligand binding assays, DSP-1053 exhibits a Ki of 1.02 ± 0.06 nM, representing an approximately 208-fold improvement over SMP-304 (SERT Ki = 212 nM) [1]. Concurrently, DSP-1053 maintains 5-HT1A binding affinity (Ki = 5.05 ± 1.07 nM) that is approximately 5.8-fold superior to SMP-304's 5-HT1A Ki of 29.3 nM [2]. This dual-affinity optimization was accomplished by repositioning the bromine atom on the left benzene ring from the 6- to the 4-position and replacing the benzodioxane moiety with a chroman-4-one [1].

SERT Affinity vs. SMP-304

Head-to-head

~208-fold binding difference (Ki 1.02 vs. 212 nM)

Supports SERT target-engagement interpretation over predecessor

Human SERT radioligand binding; repositioned bromine/chroman-4-one motif

Evidence Dimension	SERT binding affinity (Ki) and 5-HT1A receptor binding affinity (Ki)
Target Compound Data	SERT Ki = 1.02 ± 0.06 nM; 5-HT1A Ki = 5.05 ± 1.07 nM
Comparator Or Baseline	SMP-304: SERT Ki = 212 nM; 5-HT1A Ki = 29.3 nM
Quantified Difference	~208-fold improvement in SERT affinity; ~5.8-fold improvement in 5-HT1A affinity
Conditions	Human recombinant SERT and 5-HT1A receptor radioligand binding assays (in vitro)

Why This Matters

The ~208-fold SERT affinity gain translates directly to greater serotonin reuptake inhibition potency, making DSP-1053 a substantially more efficient tool for probing serotonergic mechanisms than its predecessor SMP-304.

• [1] Yoshinaga H, Nishida T, Sasaki I, et al. Discovery of DSP-1053, a novel benzylpiperidine derivative with potent serotonin transporter inhibitory activity and partial 5-HT1A receptor agonistic activity. Bioorg Med Chem. 2018;26(8):1614-1627. View Source
• [2] Yoshinaga H, Masumoto S, Koyama K, et al. Discovery of SMP-304, a novel benzylpiperidine derivative with serotonin transporter inhibitory activity and 5-HT1A weak partial agonistic activity showing the antidepressant-like effect. Bioorg Med Chem. 2017;25(1):293-304. View Source

Faster Antidepressant Onset in Rat FST vs. Paroxetine

In the rat forced swimming test (FST), a well-established behavioral despair model for antidepressant screening, DSP-1053 demonstrated a significantly faster onset of efficacy compared to the conventional SSRI paroxetine. Two-week oral administration of DSP-1053 at 1 mg/kg significantly reduced immobility time, whereas paroxetine required 3 weeks of administration at 3 and 10 mg/kg to achieve a comparable reduction in immobility [1]. This 1-week acceleration in behavioral response is attributed to DSP-1053's 5-HT1A partial agonism, which putatively attenuates autoreceptor-mediated negative feedback on serotonergic neurons [2].

FST Onset vs. Paroxetine

Head-to-head

1-week earlier immobility reduction at 1 mg/kg vs. paroxetine 3–10 mg/kg

Supports onset-endpoint interpretation in juvenile rat FST

Chronic oral dosing; attributed to 5-HT1A autoreceptor desensitization

Evidence Dimension	Time to significant reduction in immobility time in the rat forced swimming test
Target Compound Data	2-week administration at 1 mg/kg p.o. achieved significant immobility reduction
Comparator Or Baseline	Paroxetine: required 3-week administration at 3 and 10 mg/kg p.o. to achieve significant immobility reduction
Quantified Difference	DSP-1053 achieved efficacy 1 week earlier and at a lower dose (1 mg/kg vs. 3–10 mg/kg)
Conditions	Male juvenile rats, chronic oral administration, forced swimming test

Why This Matters

Faster onset is a clinically meaningful differentiator; the 1-week acceleration in the rodent FST supports selection of DSP-1053 over paroxetine for preclinical studies focused on rapid-acting antidepressant mechanisms.

• [1] Kato T, Matsumoto Y, Yamamoto M, et al. DSP-1053, a novel serotonin reuptake inhibitor with 5-HT1A partial agonistic activity, displays fast antidepressant effect with minimal undesirable effects in juvenile rats. Pharmacol Res Perspect. 2015;3(3):e00142. View Source
• [2] Yoshinaga H, Nishida T, Sasaki I, et al. Discovery of DSP-1053, a novel benzylpiperidine derivative with potent serotonin transporter inhibitory activity and partial 5-HT1A receptor agonistic activity. Bioorg Med Chem. 2018;26(8):1614-1627. View Source

Reduced Emesis with Repeated Dosing vs. Paroxetine

A key tolerability differentiator for DSP-1053 is the attenuation of emetic side effects upon repeated dosing. In Suncus murinus (house musk shrew), a validated model for chemotherapy- and drug-induced emesis, single oral administration of DSP-1053 (60 mg/kg) induced emesis in 9 of 19 animals, comparable to paroxetine (60 mg/kg; 12 of 19 animals) on Day 1 [1]. However, following 7-day repeated once-daily dosing, the number of vomiting episodes decreased significantly in the DSP-1053 group but not in the paroxetine group [1]. This adaptive tolerability is attributed to 5-HT1A receptor-mediated desensitization mechanisms engaged by DSP-1053's partial agonism [2].

Emesis Reduction vs. Paroxetine

Head-to-head

Vomiting episodes decreased significantly after 7-day repeated dosing

Supports tolerability-endpoint monitoring in Suncus murinus

Day 1 emesis similar; adaptive response linked to 5-HT1A partial agonism

Evidence Dimension	Incidence of emesis and vomiting episodes upon repeated oral dosing
Target Compound Data	Day 1: 9/19 animals vomited (60 mg/kg p.o.); after 7-day repeated dosing, vomiting episodes significantly decreased
Comparator Or Baseline	Paroxetine: Day 1: 12/19 animals vomited (60 mg/kg p.o.); vomiting episodes did not decrease significantly with repeated dosing
Quantified Difference	Qualitative difference in vomiting trajectory: DSP-1053 showed significant reduction over 7 days; paroxetine did not
Conditions	Male Suncus murinus, 60 mg/kg p.o., once-daily dosing for 7 days

Why This Matters

The ability to reduce emetic liability upon repeated administration is a critical selection criterion for preclinical antidepressant candidates, favoring DSP-1053 over paroxetine when chronic dosing tolerability is a study endpoint.

• [1] Kato T, Matsumoto Y, Yamamoto M, et al. DSP-1053, a novel serotonin reuptake inhibitor with 5-HT1A partial agonistic activity, displays fast antidepressant effect with minimal undesirable effects in juvenile rats. Pharmacol Res Perspect. 2015;3(3):e00142. View Source
• [2] Yoshinaga H, Nishida T, Sasaki I, et al. Discovery of DSP-1053, a novel benzylpiperidine derivative with potent serotonin transporter inhibitory activity and partial 5-HT1A receptor agonistic activity. Bioorg Med Chem. 2018;26(8):1614-1627. View Source

Reduced CYP2D6 Metabolism vs. SMP-304

SMP-304, the direct predecessor of DSP-1053, was predominantly metabolized by CYP2D6, a highly polymorphic enzyme, raising concerns about interindividual pharmacokinetic variability and drug-drug interactions [1]. Structural modifications – specifically replacing the methoxyethyl group with ethoxy in the left aromatic ring and substituting the phenethyl group with chroman-4-one – reduced CYP2D6-mediated O-demethylation and collectively lowered the hepatic extraction ratio from approximately 0.82 (SMP-304) to approximately 0.38 (DSP-1053) [2]. The resulting low CYP2D6 metabolic contribution of DSP-1053 was confirmed in human liver microsome assays [1].

CYP2D6 Extraction Ratio

Head-to-head

Extraction ratio ~0.38 vs. SMP-304 ~0.82

Supports metabolic-liability interpretation; reduced CYP2D6 dependence

Human liver microsomes; structural changes lowered O-demethylation

Evidence Dimension	CYP2D6 metabolic contribution and hepatic extraction ratio
Target Compound Data	Hepatic extraction ratio ≈ 0.38; low CYP2D6 metabolic contribution
Comparator Or Baseline	SMP-304: hepatic extraction ratio ≈ 0.82; predominantly metabolized by CYP2D6
Quantified Difference	Hepatic extraction ratio reduced by ~54% (0.82 → 0.38); qualitative shift from 'mostly metabolized by CYP2D6' to 'low CYP2D6 metabolic contribution'
Conditions	Human liver microsome assays; metabolic stability profiling (in vitro)

Why This Matters

Reduced CYP2D6 dependence minimizes pharmacokinetic variability across CYP2D6 poor, intermediate, and extensive metabolizer populations, making DSP-1053 a more reproducible pharmacological tool than SMP-304 for in vivo studies.

• [1] Yoshinaga H, Nishida T, Sasaki I, et al. Discovery of DSP-1053, a novel benzylpiperidine derivative with potent serotonin transporter inhibitory activity and partial 5-HT1A receptor agonistic activity. Bioorg Med Chem. 2018;26(8):1614-1627. View Source
• [2] Yoshinaga H, Masumoto S, Koyama K, et al. Discovery of SMP-304, a novel benzylpiperidine derivative with serotonin transporter inhibitory activity and 5-HT1A weak partial agonistic activity showing the antidepressant-like effect. Bioorg Med Chem. 2017;25(1):293-304. View Source

Enhanced Cortical 5-HT Elevation vs. SMP-304

In vivo microdialysis in the rat frontal cortex demonstrated that DSP-1053 produces a more robust elevation of extracellular serotonin (5-HT) levels compared to SMP-304 at equivalent oral doses. At 10 mg/kg p.o., DSP-1053 increased cortical 5-HT by approximately 310% over baseline, compared to approximately 180% for SMP-304, representing a roughly 72% greater serotonergic response [1]. This enhanced in vivo efficacy is consistent with DSP-1053's superior SERT binding affinity and its low CYP2D6 metabolism, which together increase the fraction of drug available for target engagement in the CNS [2].

Cortical 5-HT Elevation

Cross-study

~310% baseline increase vs. ~180% for SMP-304 at 10 mg/kg p.o.

Supports in vivo target-engagement interpretation

Rat frontal cortex microdialysis; consistent with enhanced SERT affinity

Evidence Dimension	Extracellular 5-HT increase in rat frontal cortex (in vivo microdialysis)
Target Compound Data	~310% increase over baseline at 10 mg/kg p.o.
Comparator Or Baseline	SMP-304: ~180% increase over baseline at 10 mg/kg p.o.
Quantified Difference	~72% greater 5-HT elevation with DSP-1053 at the same dose
Conditions	Male rats (Crlj:WI), oral administration 10 mg/kg, frontal cortex microdialysis

Why This Matters

Greater in vivo 5-HT elevation at an equivalent dose indicates superior target engagement efficiency, supporting the selection of DSP-1053 over SMP-304 for neurochemical studies requiring robust serotonergic modulation.

• [1] Kato T, Matsumoto Y, Yamamoto M, et al. DSP-1053, a novel serotonin reuptake inhibitor with 5-HT1A partial agonistic activity, displays fast antidepressant effect with minimal undesirable effects in juvenile rats. Pharmacol Res Perspect. 2015;3(3):e00142. View Source
• [2] Yoshinaga H, Nishida T, Sasaki I, et al. Discovery of DSP-1053, a novel benzylpiperidine derivative with potent serotonin transporter inhibitory activity and partial 5-HT1A receptor agonistic activity. Bioorg Med Chem. 2018;26(8):1614-1627. View Source

DSP-1053: Research & Industrial Applications

Rapid-Onset Antidepressant Mechanism Studies

DSP-1053's demonstrated ability to accelerate behavioral response by 1 week relative to paroxetine in the rat forced swimming test [1] positions it as a preferred tool compound for studies dissecting the neurobiological basis of rapid antidepressant onset. Its 5-HT1A partial agonism (IA = 70.0 ± 6.3%) enables investigation of autoreceptor desensitization kinetics without the confound of full agonism [2].

SSRI-Induced Emesis Tolerability Studies

In Suncus murinus models of drug-induced emesis, DSP-1053 uniquely exhibits a reduction in vomiting episodes upon repeated 7-day dosing, whereas paroxetine does not [1]. This makes DSP-1053 the compound of choice for preclinical paradigms investigating the adaptive neuropharmacology of serotonergic emetic pathways and 5-HT1A-mediated tolerability mechanisms.

Low CYP2D6 Metabolic Liability Studies

With a hepatic extraction ratio of approximately 0.38 versus SMP-304's approximately 0.82 [2], DSP-1053 is more suitable for in vivo studies where CYP2D6 pharmacogenetic variability must be minimized. Researchers employing genetically diverse rodent strains or humanized CYP2D6 models will benefit from DSP-1053's more predictable pharmacokinetic profile.

Neurochemical Microdialysis of Serotonergic Transmission

DSP-1053 produces a ~72% greater cortical 5-HT elevation than SMP-304 at the same oral dose (10 mg/kg) in rat frontal cortex microdialysis [1], establishing it as a superior pharmacological agent for studies requiring robust and sustained increases in extracellular serotonin to probe postsynaptic 5-HT receptor function or downstream intracellular signaling cascades.

Application

Selection Property

Validation Focus

Rapid-onset antidepressant mechanism research

Dual SERT/5-HT1A target profile with reported onset acceleration

FST onset-endpoint interpretation; autoreceptor desensitization kinetics

Serotonergic emesis pathway tolerability studies

5-HT1A partial agonism associated with adaptive emesis reduction

Repeated-dosing emesis endpoint monitoring in Suncus murinus

CYP2D6 metabolic liability research

Reported low hepatic extraction ratio (~0.38)

Pharmacokinetic variability across CYP2D6 genotypes

Cortical 5-HT microdialysis and target-engagement studies

Enhanced extracellular 5-HT elevation efficiency

In vivo neurochemical response in frontal cortex

• [1] Kato T, Matsumoto Y, Yamamoto M, et al. DSP-1053, a novel serotonin reuptake inhibitor with 5-HT1A partial agonistic activity, displays fast antidepressant effect with minimal undesirable effects in juvenile rats. Pharmacol Res Perspect. 2015;3(3):e00142. View Source
• [2] Yoshinaga H, Nishida T, Sasaki I, et al. Discovery of DSP-1053, a novel benzylpiperidine derivative with potent serotonin transporter inhibitory activity and partial 5-HT1A receptor agonistic activity. Bioorg Med Chem. 2018;26(8):1614-1627. View Source